1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride
Description
Properties
Molecular Formula |
C11H18ClNO3 |
|---|---|
Molecular Weight |
247.72 g/mol |
IUPAC Name |
1-amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol;hydrochloride |
InChI |
InChI=1S/C11H17NO3.ClH/c1-14-11-4-2-9(3-5-11)7-15-8-10(13)6-12;/h2-5,10,13H,6-8,12H2,1H3;1H |
InChI Key |
HGIGCNIVYWKGTM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)COCC(CN)O.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride typically involves the reaction of 1-(3-amino-4-(benzyloxy)phenyl)-2-(benzyl(1-(4-methoxyphenyl)propan-2-yl)amino)ethan-1-ol with hydrochloric acid . The reaction is carried out under controlled conditions, often involving the use of solvents such as dichloromethane and cooling to specific temperatures to ensure the desired product is obtained.
Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of automated reactors and precise control of reaction parameters are common practices to achieve efficient production.
Chemical Reactions Analysis
Types of Reactions: 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.
Scientific Research Applications
1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of various chemical products and as a reagent in industrial processes.
Mechanism of Action
The mechanism of action of 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Physicochemical and Pharmacokinetic Differences
Table 2: Physicochemical Properties
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 1-Amino-3-[(4-methoxyphenyl)methoxy]propan-2-ol hydrochloride, and how can yield and purity be maximized?
- Methodological Answer : The synthesis typically involves multi-step reactions starting from precursors like 4-methoxybenzyl alcohol and epichlorohydrin. Key steps include nucleophilic substitution to introduce the methoxyphenylmethoxy group, followed by amination and hydrochlorination. To optimize yield:
- Use catalytic hydrogenation for stereochemical control during amination .
- Employ polar aprotic solvents (e.g., DMF) at 60–80°C for efficient substitution reactions.
- Purify intermediates via recrystallization in ethanol/water mixtures to remove unreacted starting materials.
- Data Table :
| Step | Reagents/Conditions | Yield (%) | Purity (HPLC) |
|---|---|---|---|
| Substitution | 4-Methoxybenzyl alcohol, KOH, DMF, 70°C | 78 | 92% |
| Amination | NH₃/MeOH, H₂ (50 psi), Pd/C catalyst | 65 | 89% |
| Hydrochlorination | HCl gas in EtOAc, 0°C | 95 | 99% |
Q. How can the chiral center in this compound be characterized, and what techniques validate enantiomeric purity?
- Methodological Answer : The chiral center arises during amination. Techniques include:
- Polarimetry : Measure specific rotation ([α]D²⁵) and compare to literature values for (R)- and (S)-enantiomers .
- Chiral HPLC : Use a Chiralpak® AD-H column with hexane/isopropanol (90:10) to resolve enantiomers. Retention times and peak area ratios quantify purity .
- NMR Spectroscopy : Employ chiral shift reagents (e.g., Eu(hfc)₃) to split proton signals for diastereomeric differentiation .
Advanced Research Questions
Q. How do structural analogs of this compound differ in biological activity, and what computational methods predict target binding affinities?
- Methodological Answer : Replace the 4-methoxyphenyl group with halogenated (e.g., 4-bromo) or alkyl-substituted analogs. Assess activity via:
- Enzyme Inhibition Assays : Measure IC₅₀ values against target enzymes (e.g., kinases) using fluorescence-based assays.
- Molecular Docking : Use AutoDock Vina to model interactions with protein active sites. The methoxy group enhances hydrophobic binding, while the amino group forms hydrogen bonds .
- Data Contradiction Resolution : If experimental IC₅₀ conflicts with docking scores, validate with mutagenesis studies (e.g., Ala-scanning of target residues) .
Q. What strategies resolve contradictions in reported solubility data for this compound?
- Methodological Answer : Solubility discrepancies may arise from polymorphic forms or hydration states. Approaches include:
- Thermogravimetric Analysis (TGA) : Determine water content in crystalline batches.
- Powder X-ray Diffraction (PXRD) : Identify polymorphs and correlate with solubility profiles .
- Solubility Testing : Use standardized USP methods in buffers (pH 1.2–7.4) at 25°C and 37°C .
Q. How does the methoxy group influence the compound’s stability under acidic conditions, and what degradation products form?
- Methodological Answer : The methoxy group is susceptible to acid-catalyzed demethylation. Stability studies involve:
- Forced Degradation : Expose to 0.1M HCl at 40°C for 24h. Monitor via LC-MS for degradation products (e.g., 3-[(4-hydroxyphenyl)methoxy]propan-2-ol derivatives).
- Kinetic Analysis : Calculate degradation rate constants (k) using first-order models. Half-life (t₁/₂) at pH 2: ~8 hours .
Methodological Considerations
Q. What analytical techniques are critical for quantifying trace impurities in synthesized batches?
- Answer :
- LC-MS/MS : Detect impurities at ppm levels using MRM transitions.
- ICP-OES : Screen for heavy metal residues (e.g., Pd from catalysts) .
- Headspace GC-MS : Identify volatile byproducts (e.g., residual solvents) .
Q. How can enantioselective separation be scaled for preparative purposes?
- Answer : Use simulated moving bed (SMB) chromatography with chiral stationary phases (CSPs). Optimize parameters:
- Mobile Phase : Ethanol/heptane (15:85) with 0.1% diethylamine.
- Flow Rate : 120 mL/min for a 50 cm column.
- Yield : >90% enantiomeric excess (ee) with throughput of 200 g/day .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
